87-88-7

Chloranilic acid

In Stock

• CAS RN:
• 87-88-7

• Formula:
• C6H2Cl2O4

• InChI:
• InChI=1S/C6H2Cl2O4/c7-1-3(9)5(11)2(8)6(12)4(1)10/h9,12H

• InChIKey:
• IPPWILKGXFOXHO-UHFFFAOYSA-N

• Chloranilic acid, also known as Chloranilic acid, is a useful research compound. Its molecular formula is C6H2Cl2O4 and its molecular weight is 208.98 g/mol. The purity is usually 95%.

1-[(3,5-dimethylphenoxy)acetyl]-4-phenylpiperazine

In Stock

• CAS RN:
• 5687-88-7

• Formula:
• C20H24N2O2

• InChI:
• InChI=1S/C20H24N2O2/c1-16-12-17(2)14-19(13-16)24-15-20(23)22-10-8-21(9-11-22)18-6-4-3-5-7-18/h3-7,12-14H,8-11,15H2,1-2H3

• InChIKey:
• HPPYYILSSNAAGI-UHFFFAOYSA-N

• 1-[(3,5-dimethylphenoxy)acetyl]-4-phenylpiperazine is a useful research compound. Its molecular formula is C20H24N2O2 and its molecular weight is 324.4 g/mol. The purity is usually 95%.

4-(Dimethylamino)-2-phenyl-2-(2-pyridyl)pentanamide

• CAS RN:
• 97987-88-7

• Formula:
• C18H23N3O

• InChI:
• InChI=1S/C18H23N3O/c1-14(21(2)3)13-18(17(19)22,15-9-5-4-6-10-15)16-11-7-8-12-20-16/h4-12,14H,13H2,1-3H3,(H2,19,22)

• InChIKey:
• BWNLUIXQIHPUGO-UHFFFAOYSA-N

• Vamicamide is a biochemical.

2-(3-Bromophenyl)-6-methylquinoline-4-carboxylic acid

In Stock

• CAS RN:
• 725687-88-7

• Formula:
• C17H12BrNO2

• InChI:
• InChI=1S/C17H12BrNO2/c1-10-5-6-15-13(7-10)14(17(20)21)9-16(19-15)11-3-2-4-12(18)8-11/h2-9H,1H3,(H,20,21)

• InChIKey:
• NSINEIFLWDUHLP-UHFFFAOYSA-N

• 2-(3-Bromophenyl)-6-methylquinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C17H12BrNO2 and its molecular weight is 342.2 g/mol. The purity is usually 95%.

4-(2-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-bis(2-methoxyethyl)benzenesulfonamide

In Stock

• CAS RN:
• 851987-88-7

• Formula:
• C22H28N4O6S2

• InChI:
• InChI=1S/C22H28N4O6S2/c1-15-5-10-18(32-4)19-20(15)33-22(23-19)25-24-21(27)16-6-8-17(9-7-16)34(28,29)26(11-13-30-2)12-14-31-3/h5-10H,11-14H2,1-4H3,(H,23,25)(H,24,27)

• InChIKey:
• DRPVNZJJKMUHPX-UHFFFAOYSA-N

• 4-(2-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-bis(2-methoxyethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H28N4O6S2 and its molecular weight is 508.61. The purity is usually 95%.

N-(5-chloro-2-methoxyphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide

In Stock

• CAS RN:
• 872987-88-7

• Formula:
• C18H15ClN4O2S

• InChI:
• InChI=1S/C18H15ClN4O2S/c1-25-16-6-4-13(19)9-15(16)21-17(24)11-26-18-7-5-14(22-23-18)12-3-2-8-20-10-12/h2-10H,11H2,1H3,(H,21,24)

• InChIKey:
• DIYQVGKPBWUHDQ-UHFFFAOYSA-N

• N-(5-chloro-2-methoxyphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C18H15ClN4O2S and its molecular weight is 386.85. The purity is usually 95%.

N-benzyl-7-chloro-3-[(4-ethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893787-88-7

• Formula:
• C24H20ClN5O2S

• InChI:
• InChI=1S/C24H20ClN5O2S/c1-2-16-8-11-19(12-9-16)33(31,32)24-23-27-22(26-15-17-6-4-3-5-7-17)20-14-18(25)10-13-21(20)30(23)29-28-24/h3-14H,2,15H2,1H3,(H,26,27)

• InChIKey:
• CYNGGCKWFXVKRR-UHFFFAOYSA-N

• N-benzyl-7-chloro-3-[(4-ethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C24H20ClN5O2S and its molecular weight is 477.97. The purity is usually 95%.

3'-Chloro-3-(4-chlorophenyl)propiophenone

In Stock

• CAS RN:
• 898787-88-7

• Formula:
• C15H12Cl2O

• InChI:
• InChI=1S/C15H12Cl2O/c16-13-7-4-11(5-8-13)6-9-15(18)12-2-1-3-14(17)10-12/h1-5,7-8,10H,6,9H2

• InChIKey:
• AYVZMPDZZNOQRJ-UHFFFAOYSA-N

• 3'-Chloro-3-(4-chlorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H12Cl2O and its molecular weight is 279.2 g/mol. The purity is usually 95%.

N1-(3-(4-(dimethylamino)phenyl)propyl)-N2-isopropyloxalamide

In Stock

• CAS RN:
• 953987-88-7

• Formula:
• C16H25N3O2

• InChI:
• InChI=1S/C16H25N3O2/c1-12(2)18-16(21)15(20)17-11-5-6-13-7-9-14(10-8-13)19(3)4/h7-10,12H,5-6,11H2,1-4H3,(H,17,20)(H,18,21)

• InChIKey:
• VQKAELCMKFRKNR-UHFFFAOYSA-N

• N1-(3-(4-(dimethylamino)phenyl)propyl)-N2-isopropyloxalamide is a useful research compound. Its molecular formula is C16H25N3O2 and its molecular weight is 291.395. The purity is usually 95%.

Benzene, 1,4-diethoxy-2-methoxy-3-methyl- (9CI)

• CAS RN:
• 144687-88-7

• Formula:
• C12H18O3

• InChI:
• InChI=1S/C12H18O3/c1-5-14-10-7-8-11(15-6-2)12(13-4)9(10)3/h7-8H,5-6H2,1-4H3

• InChIKey:
• KGQLRYVHPPWDEX-UHFFFAOYSA-N

• Benzene, 1,4-diethoxy-2-methoxy-3-methyl- (9CI), also known as Benzene, 1,4-diethoxy-2-methoxy-3-methyl- (9CI), is a useful research compound. Its molecular formula is C12H18O3 and its molecular weight is 210.273. The purity is usually 95%.

3-Methyl-1-(4-methylbenzyl)piperazine hydrochloride

Usually In Stock

• CAS RN:
• 1289387-88-7

• Formula:
• C13H21ClN2

• InChI:
• InChI=1S/C13H20N2.ClH/c1-11-3-5-13(6-4-11)10-15-8-7-14-12(2)9-15;/h3-6,12,14H,7-10H2,1-2H3;1H

• InChIKey:
• CVXPZNZDAZURCV-UHFFFAOYSA-N

• 3-Methyl-1-(4-methylbenzyl)piperazine hydrochloride is a useful research compound. Its molecular formula is C13H21ClN2 and its molecular weight is 240.77 g/mol. The purity is usually 95%.

N-(2-methoxy-2-(o-tolyl)ethyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide

In Stock

• CAS RN:
• 1797087-88-7

• Formula:
• C21H24N2O4S

• InChI:
• InChI=1S/C21H24N2O4S/c1-14-5-3-4-6-18(14)19(27-2)13-22-28(25,26)17-11-15-7-8-20(24)23-10-9-16(12-17)21(15)23/h3-6,11-12,19,22H,7-10,13H2,1-2H3

• InChIKey:
• FGTZGVAIWNEHLZ-UHFFFAOYSA-N

• N-(2-methoxy-2-(o-tolyl)ethyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is a useful research compound. Its molecular formula is C21H24N2O4S and its molecular weight is 400.49. The purity is usually 95%.

(3-Methoxyphenyl)-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379987-88-7

• Formula:
• C19H23N3O3

• InChI:
• InChI=1S/C19H23N3O3/c1-14-6-7-18(21-20-14)25-13-15-8-10-22(11-9-15)19(23)16-4-3-5-17(12-16)24-2/h3-7,12,15H,8-11,13H2,1-2H3

• InChIKey:
• LGZUWKDOGYBAGL-UHFFFAOYSA-N

• (3-Methoxyphenyl)-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.